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Compound of Interest

Compound Name: VP-U-6

Cat. No.: B12382750 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the

characterization of VP-U-6 oligonucleotides using liquid chromatography-mass spectrometry

(LC-MS).

Introduction
Oligonucleotide therapeutics represent a rapidly growing class of drugs designed to modulate

gene expression at the RNA level.[1] VP-U-6 is a novel synthetic antisense oligonucleotide

(ASO) with a phosphorothioate-modified backbone designed to enhance nuclease resistance

and cellular uptake. Accurate characterization of its primary structure and purity is critical for

ensuring its safety and efficacy. Mass spectrometry is an indispensable tool for the precise

mass determination and sequence verification of synthetic oligonucleotides.[2][3]

This application note outlines a robust workflow for the analysis of VP-U-6 oligos using ion-

pairing reversed-phase liquid chromatography coupled with high-resolution mass spectrometry

(IP-RP-LC-MS).

Experimental Workflow
The overall experimental workflow for the mass spectrometry analysis of VP-U-6 oligos is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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